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Compound of Interest

Compound Name: Trachelanthine

CAS No.: 510-19-0

Cat. No.: B1607318

Get Quote

Executive Summary
Trachelanthine (Trachelanthamine N-oxide) is a pyrrolizidine alkaloid (PA) predominantly

isolated from Trachelanthus and Rindera species. Unlike the hepatotoxic unsaturated PAs

(e.g., retrorsine), Trachelanthine possesses a saturated necine base (trachelanthamidine)

esterified with trachelanthic acid. Its structural analysis is complicated by two factors: the

presence of the N-oxide moiety, which induces line broadening and chemical shift deviations,

and the stereochemical ambiguity of the necine base (1R, 8R) versus its epimer, laburnine (1R,

8S).

This guide provides a rigorous protocol for the complete structural assignment of

Trachelanthine, utilizing high-field NMR (600 MHz recommended) to resolve the

diastereotopic protons of the ester linkage and define the relative stereochemistry of the

pyrrolizidine core.

Chemical Context & Structural Logic
To successfully assign the spectrum, one must deconstruct the molecule into three distinct spin

systems:
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The Necine Base (Trachelanthamidine): A saturated bicyclic system. The key challenge is

determining the relative configuration of C-1 and C-8.

The Necic Acid (Trachelanthic Acid): A branched carboxylic acid [(2R,3S)-2,3-dihydroxy-2-

isopropylbutyric acid].

The N-Oxide Functionality: The N-O bond creates a strong dipole, significantly deshielding

C-3, C-5, and C-8 compared to the free base.

Sample Preparation Protocol
Safety Warning: Pyrrolizidine alkaloids are potential hepatotoxins and carcinogens. Handle all

solid samples and solutions in a fume hood wearing nitrile gloves.

Solvent Selection
Primary Solvent (Methanol-d4): Recommended for Trachelanthine (N-oxide form).

Why: N-oxides are polar and often sparingly soluble in CDCl3. MeOD-d4 provides sharp

lines and prevents aggregation-induced broadening.

Secondary Solvent (CDCl3): Recommended only if the sample is reduced to the free base

(Trachelanthamine).

Why: Chloroform allows for the observation of exchangeable OH protons (often visible as

sharp singlets or broad humps), which are exchanged/lost in Methanol-d4.

Preparation Steps
Mass: Dissolve 5–10 mg of isolated alkaloid in 600 µL of solvent.

Filtration: Filter through a packed glass wool pipette to remove suspended silica from

chromatography (paramagnetic particles broaden signals).

Reference: Use residual solvent peak (MeOD:

3.31 /

49.0) rather than TMS to avoid signal overlap in the aliphatic region.
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Acquisition Parameters (600 MHz Class)
Experiment

Pulse
Sequence

Scans (NS) TD (Points) Rationale

1H 1D zg30 16 64k

High resolution

essential for H-9

AB system.

13C 1D zgpg30 1024 64k

Detect

quaternary

carbons (C-7' of

acid, C-8 of

base).

COSY cosygpppqf 8 2048 x 256

Trace the

contiguous spin

system from H-1

to H-2/H-3.

HSQC
hsqcedetgpsisp2

.3
8 2048 x 256

Multiplicity-edited

to distinguish

CH2 (inverted)

from CH/CH3.

HMBC hmbcgplpndqf 16 4096 x 256

Critical: Links H-

9 to Ester

Carbonyl (C-1').

NOESY noesygpphpp 16 2048 x 256

Mixing time:

500ms.

Determines

stereochemistry

(cis/trans fusion).

Structural Elucidation Workflow
The following diagram outlines the logical flow for confirming the structure, specifically

distinguishing the N-oxide form from the free base and confirming stereochemistry.
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Isolated Alkaloid Fraction

1H NMR Screening
(Check H-9 and H-8 shifts)

Is H-8 > 4.0 ppm?

N-Oxide Identified
(Trachelanthine)

Yes

Free Base Identified
(Trachelanthamine)

No

Optional: Zn/H2SO4 Reduction
(Sharpen Signals)

If broad signals

NOESY / ROESY
Determine Ring Fusion

Laburnine Base
(1R, 8S)

NOE: H-8 <-> H-1

Trachelanthamidine Base
(1R, 8R)

NOE: H-8 <-> H-1 (Weak/None)
Strong H-8 <-> H-7alpha

Final Structure Confirmation
(HMBC Ester Linkage)

Click to download full resolution via product page

Caption: Decision tree for distinguishing Trachelanthine (N-oxide) from its base and epimers.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1607318/docs?utm_src=pdf-body-img#nmr-spectroscopy-for-trachelanthine-structural-analysis
https://www.benchchem.com/product/b1607318/docs?utm_src=pdf-body#nmr-spectroscopy-for-trachelanthine-structural-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Spectral Analysis
A. The N-Oxide Diagnostic (The "Shift" Test)
The most immediate question is whether the sample is the free base or the N-oxide.

Free Base (Trachelanthamine): H-8 appears near 3.2 – 3.5 ppm.

N-Oxide (Trachelanthine): H-8 shifts downfield to 4.2 – 4.6 ppm due to the positive charge

on the nitrogen. Similarly, C-8 shifts from ~68 ppm (base) to ~80-85 ppm (oxide).

B. The Necine Base (Trachelanthamidine Core)
Trachelanthamidine is a 1-hydroxymethylpyrrolizidine.[1]

H-9 Protons (Ester Linkage): In the ester, these are diastereotopic. Look for an AB system

(two doublets or dd) around 4.0 – 4.4 ppm.

HMBC Check: Both H-9 protons must correlate to the Ester Carbonyl (C-1') at ~175 ppm.

H-8 (Bridgehead): This is the stereochemical anchor. In trachelanthamidine (1R, 8R), the H-1

and H-8 protons are trans-oriented (or pseudo-trans depending on envelope conformation),

whereas in laburnine they are cis.

C. The Necic Acid (Trachelanthic Acid)
Isopropyl Group: Look for two methyl doublets at 0.9 – 1.0 ppm and a methine septet at ~2.1

ppm.

Quaternary Center: A characteristic oxygenated quaternary carbon (C-2') appears at ~78

ppm.

C-3' Methyl: A doublet or singlet (depending on exact acid variant) near 1.2 ppm.

D. Stereochemical Validation (NOESY)
To distinguish Trachelanthine (1R, 8R) from a Laburnine-ester (1R, 8S):

Trachelanthine: H-8 should show NOE correlations to H-2
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or H-6

, but minimal or no correlation to H-1.

Laburnine derivative: Strong NOE between H-8 and H-1 (cis-relationship).

Data Summary Table (Representative)
Note: Shifts are approximate for MeOD-d4. Values vary with concentration/pH.

Position (ppm) Multiplicity (ppm)
Key HMBC
Correlations

8 (Bridge) 4.35 m 84.5 C-1, C-7

9 (CH2-O) 4.20, 4.38 dd (AB system) 65.2
C-1' (Ester), C-1,

C-8

1 2.85 m 48.0 C-9, C-2

3 (N-CH2) 3.60 - 3.90 m 70.1 C-5, C-1

5 (N-CH2) 3.50 - 3.80 m 68.5 C-3, C-6

1' (C=O) - - 175.2 H-9a, H-9b

2' (C-OH) - - 78.4 H-4', H-5'

3' (CH) 2.05 sept 34.0 C-1', C-2'

4'/5' (Me) 0.95, 0.98 d 17.5, 18.0 C-3', C-2'

Troubleshooting & Validation
Issue: Broad Signals

Cause: N-oxides often exhibit restricted rotation or aggregation.

Solution: Run the experiment at 313 K (40°C). If broadening persists, reduce a small aliquot

with Zinc dust/H2SO4 to the free base and re-acquire. The free base spectrum will be sharp;

use it to confirm connectivity, then map back to the N-oxide.
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Issue: Impurity Overlap
Validation: Use 1D TOCSY (selective excitation of H-8) to pull out the isolated spin system of

the pyrrolizidine ring, filtering out background noise from matrix impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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